Cas no 1261932-72-2 (3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261932-72-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD18312648
• CID: 2764378
• PubChem ID: 53218372
• Update Time: 2025-08-02

3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261932-72-2
• 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid, 95%
• 3'-(Methylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18312648
• DTXSID20683314
• 3-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18312648
• Inchi： 1S/C15H13NO3/c1-16-14(17)12-6-2-4-10(8-12)11-5-3-7-13(9-11)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key： PFOMIKYALITZSS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1)NC

Computed Properties

• Exact Mass: 255.08954328Da
• Monoisotopic Mass: 255.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid

Recent Advances in the Study of 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid (CAS: 1261932-72-2)

3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid (CAS: 1261932-72-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

Recent research has highlighted the compound's role as a potential inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid exhibits strong binding affinity to certain protein targets involved in inflammatory responses. The study utilized advanced computational modeling and in vitro assays to validate these findings, suggesting its utility in designing novel anti-inflammatory agents.

Another significant development involves the optimization of synthetic routes for 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid. A team of researchers from the University of Cambridge reported a more efficient and scalable synthesis method in Organic Letters, which could facilitate large-scale production for preclinical and clinical studies. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for further research.

In addition to its pharmacological potential, recent investigations have explored the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition revealed that 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid has favorable absorption and distribution profiles in animal models, with minimal off-target effects. These findings underscore its suitability as a lead compound for further optimization and development.

Looking ahead, researchers are now focusing on elucidating the compound's full therapeutic spectrum. Ongoing studies aim to explore its efficacy in treating specific diseases, such as autoimmune disorders and certain cancers. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid (CAS: 1261932-72-2) represents a promising candidate in the realm of drug discovery. Its unique chemical properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a valuable tool for developing next-generation therapeutics. Continued research in this area is likely to yield further breakthroughs, offering new opportunities for addressing unmet medical needs.